Cas no 2877691-91-1 (4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile)

• Product Name: 4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile
• CAS No: 2877691-91-1
• MF: C₁₅H₁₀BrF₃N₄O
• MW: 399.165312290192
• CID: 5330940
• PubChem ID: 165435197
• Update Time: 2025-10-28

4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6709-5972
• 4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile
• AKOS040860034
• 2877691-91-1
• 4-[[1-[3-Bromo-5-(trifluoromethyl)-2-pyridinyl]-3-azetidinyl]oxy]-2-pyridinecarbonitrile

• Inchi： 1S/C15H10BrF3N4O/c16-13-3-9(15(17,18)19)6-22-14(13)23-7-12(8-23)24-11-1-2-21-10(4-11)5-20/h1-4,6,12H,7-8H2
• InChI Key： RNOYVIKPERXNFD-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=CC(OC2CN(C3=NC=C(C(F)(F)F)C=C3Br)C2)=C1

Computed Properties

• Exact Mass: 397.99901g/mol
• Monoisotopic Mass: 397.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Density: 1.70±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.1±45.0 °C(Predicted)
• pka: 2.27±0.39(Predicted)

Additional information on 4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile

Introduction to 4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile (CAS No. 2877691-91-1)

4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile (CAS No. 2877691-91-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular structure of 4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile is composed of a pyridine core with a cyano group at the 2-position, an azetidine ring linked through an ether bond, and a substituted pyridine moiety. The presence of the bromo and trifluoromethyl groups adds to the complexity and reactivity of the molecule, making it a valuable candidate for further investigation.

In terms of chemical synthesis, several methods have been reported for the preparation of 4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile. One common approach involves the coupling of a bromopyridine derivative with an azetidine intermediate followed by functional group transformations to introduce the cyano group. These synthetic routes are often optimized to achieve high yields and purity, which are crucial for downstream applications in biological assays and clinical trials.

Recent studies have highlighted the biological activities of 4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile. For instance, it has been shown to exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways. Additionally, preliminary data suggest that this compound may have antitumor properties, particularly in models of solid tumors such as breast and lung cancer. These findings underscore its potential as a lead compound for the development of new therapeutic agents.

The pharmacokinetic profile of 4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yl}oxy)pyridine-2-carbonitrile has also been investigated. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as an oral or injectable drug. The compound's ability to cross the blood-brain barrier (BBB) has also been explored, with promising results indicating its potential for treating central nervous system (CNS) disorders.

In the context of drug discovery, 4-({1-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]azetidin-3-yloxy}pyridine)-2-carbonitrile has been evaluated in various preclinical models. These studies have provided valuable insights into its mechanism of action and therapeutic potential. For example, it has been shown to modulate specific signaling pathways involved in cell proliferation and apoptosis, making it a promising candidate for further development as an anticancer agent.

The safety profile of 4-{[1-(3-bromo-pyridin)-5-trifluoromethyl-pyridin)-2-yloxymethyl]-azetidin}-3-yloxymethyl)-pyrimidine)-2-nitrile is another critical aspect that has been extensively studied. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses with minimal adverse effects. This favorable safety profile supports its advancement into clinical trials for further evaluation.

In conclusion, 4-{[1-(3-bromo-pyridin)-5-trifluoromethyl-pyridin)-2-yloxymethyl]-azetidin}-3-yloxymethyl)-pyrimidine)-2-nitrile (CAS No. 2877691--91-) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for its development as a novel therapeutic agent in various medical fields.